Cas no 2228168-19-0 (tert-butyl N-(3-carbamothioyl-4-methoxyphenyl)carbamate)

• Product Name: tert-butyl N-(3-carbamothioyl-4-methoxyphenyl)carbamate
• CAS No: 2228168-19-0
• MF: C₁₃H₁₈N₂O₃S
• MW: 282.358622074127
• CID: 6352275
• PubChem ID: 165623925
• Update Time: 2025-05-21

tert-butyl N-(3-carbamothioyl-4-methoxyphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(3-carbamothioyl-4-methoxyphenyl)carbamate
• EN300-1882743
• 2228168-19-0

• Inchi： 1S/C13H18N2O3S/c1-13(2,3)18-12(16)15-8-5-6-10(17-4)9(7-8)11(14)19/h5-7H,1-4H3,(H2,14,19)(H,15,16)
• InChI Key： NLXDDUHWMXWVEO-UHFFFAOYSA-N
• SMILES： S=C(C1=C(C=CC(=C1)NC(=O)OC(C)(C)C)OC)N

Computed Properties

• Exact Mass: 282.10381361g/mol
• Monoisotopic Mass: 282.10381361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 106Ų

Additional information on tert-butyl N-(3-carbamothioyl-4-methoxyphenyl)carbamate

Comprehensive Overview of tert-butyl N-(3-carbamothioyl-4-methoxyphenyl)carbamate (CAS No. 2228168-19-0)

tert-butyl N-(3-carbamothioyl-4-methoxyphenyl)carbamate (CAS No. 2228168-19-0) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique molecular structure. The compound features a carbamothioyl group, which is pivotal in modulating biological activity, and a methoxyphenyl moiety that enhances solubility and bioavailability. Researchers are increasingly exploring its potential as a building block for drug discovery and crop protection agents, aligning with current trends in sustainable chemistry and precision agriculture.

The tert-butyl carbamate (Boc) group in this compound serves as a protective group in peptide synthesis, a technique widely used in bioconjugation and proteomics. This attribute makes CAS No. 2228168-19-0 valuable for developing novel therapeutics, particularly in oncology and neurodegenerative disease research. Recent studies highlight its role in inhibiting specific enzymes, such as kinases and proteases, which are hot topics in targeted cancer therapy and Alzheimer's disease research.

From an industrial perspective, the demand for high-purity intermediates like tert-butyl N-(3-carbamothioyl-4-methoxyphenyl)carbamate is rising due to advancements in automated synthesis platforms and AI-driven molecular design. Companies are leveraging computational tools to optimize its synthesis routes, reducing waste and improving yield—a critical factor for green chemistry initiatives. This aligns with the growing focus on Environmental, Social, and Governance (ESG) compliance in chemical manufacturing.

Analytical characterization of CAS No. 2228168-19-0 typically involves HPLC, NMR, and mass spectrometry to ensure batch consistency, a key concern for regulatory submissions. Its stability under varying pH and temperature conditions is also under investigation, addressing frequent queries about compound storage and handling protocols in online forums and technical databases.

In summary, tert-butyl N-(3-carbamothioyl-4-methoxyphenyl)carbamate represents a versatile scaffold with multidisciplinary applications. Its relevance to precision medicine, sustainable agriculture, and green synthesis positions it as a compound of significant interest for both academic and industrial stakeholders.